molecular formula C13H14F2O4 B8629474 Diethyl 3,4-difluorophenylmalonate

Diethyl 3,4-difluorophenylmalonate

Cat. No.: B8629474
M. Wt: 272.24 g/mol
InChI Key: HBUCCUYIGRUVRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 3,4-difluorophenylmalonate is a fluorinated malonate ester derivative characterized by a phenyl ring substituted with fluorine atoms at the 3- and 4-positions. This compound serves as a critical intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, where fluorinated aromatic systems are prized for their enhanced metabolic stability, electronegativity, and electron-withdrawing effects. The malonate ester moiety enables versatile reactivity, such as Knoevenagel condensations or Michael additions, making it a valuable building block for constructing complex molecules.

Properties

Molecular Formula

 C13H14F2O4

Molecular Weight

 272.24 g/mol

IUPAC Name

 diethyl 2-(3,4-difluorophenyl)propanedioate

InChI

 InChI=1S/C13H14F2O4/c1-3-18-12(16)11(13(17)19-4-2)8-5-6-9(14)10(15)7-8/h5-7,11H,3-4H2,1-2H3

InChI Key

 HBUCCUYIGRUVRE-UHFFFAOYSA-N

Canonical SMILES

 CCOC(=O)C(C1=CC(=C(C=C1)F)F)C(=O)OCC

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between Diethyl 3,4-difluorophenylmalonate and analogous compounds:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents Functional Groups Notable Properties/Reactivity
This compound C₁₃H₁₄F₂O₄ ~276.25 3,4-difluorophenyl Malonate ester High electronegativity, EWG effect
Diethyl {[(2,3,4-trifluorophenyl)amino]methylene}malonate C₁₄H₁₄F₃NO₄ 317.263 2,3,4-trifluorophenyl, amino-methylene Malonate ester, amine Enhanced reactivity for condensations
Diethyl (3,4-dichlorophenyl)malonate C₁₃H₁₄Cl₂O₄ 305.16 3,4-dichlorophenyl Malonate ester Higher lipophilicity, refractive index 1.5105
Diethyl Phenyl Malonate C₁₃H₁₆O₄ 236.26 Phenyl Malonate ester Lower acidity, less reactive
Diethyl [[(3-chloro-4-fluorophenyl)amino]methylene]malonate C₁₄H₁₄ClFNO₄ 325.72 3-chloro-4-fluorophenyl, amino-methylene Malonate ester, amine Mixed halogen effects, potential for diverse reactivity

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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